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Compound of Interest

Compound Name: (R)-BRD3731

Cat. No.: B2667888 Get Quote

This technical guide provides an in-depth overview of (R)-BRD3731, a selective inhibitor of

Glycogen Synthase Kinase 3 (GSK3), for researchers, scientists, and drug development

professionals. This document outlines its procurement, biochemical properties, experimental

applications, and the associated signaling pathways.

Procurement and Chemical Properties
(R)-BRD3731 is available for research purposes from various chemical suppliers.

MedChemExpress is a prominent supplier offering the compound with high purity.

Table 1: Chemical and Physical Properties of (R)-BRD3731

Property Value Source

CAS Number 2056262-08-7 MedChemExpress[1]

Molecular Formula C₂₄H₃₁N₃O MedChemExpress[1]

Molecular Weight 377.52 MedChemExpress[1]

Purity 98.22% MedChemExpress[1]

Enantiomeric Excess (ee) 98.64% MedChemExpress[1]

Table 2: Supplier Information for (R)-BRD3731
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Supplier Catalog Number Available Quantities

MedChemExpress HY-124607
5 mg, 10 mg, 50 mg, 100 mg,

200 mg

Biochemical Activity and Specificity
(R)-BRD3731 is a potent inhibitor of GSK3, with a notable selectivity for the GSK3β isoform

over GSK3α.

Table 3: Inhibitory Activity of (R)-BRD3731

Target IC₅₀ (µM) Source

GSK3β 1.05 MedChemExpress

GSK3α 6.7 MedChemExpress

Storage and Handling
Proper storage and handling are crucial to maintain the integrity of (R)-BRD3731.

Table 4: Solubility and Storage of (R)-BRD3731

Solvent Solubility Storage of Stock Solution

DMSO ≥ 50 mg/mL
-80°C (6 months), -20°C (1

month)

In Vivo Formulation Protocol:
For in vivo studies, a clear solution of ≥ 5 mg/mL can be prepared using the following protocol:

Add 10% DMSO to the compound.

Add 40% PEG300.

Add 5% Tween-80.
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Add 45% Saline.

Alternatively, a clear solution of ≥ 5 mg/mL can be achieved by:

Adding 10% DMSO.

Adding 90% (20% SBE-β-CD in saline).

Safety Precautions:
While a specific Safety Data Sheet (SDS) for (R)-BRD3731 is not readily available, general

safety precautions for handling potent kinase inhibitors should be followed. This includes

wearing personal protective equipment (PPE) such as gloves, lab coats, and eye protection.

Work should be conducted in a well-ventilated area. In case of contact, wash the affected area

with copious amounts of water.

Experimental Protocols
The following protocols are based on the use of the related GSK3β inhibitor, BRD3731, in SIM-

A9 microglial cells and can be adapted for (R)-BRD3731.

Cell Culture and Treatment of SIM-A9 Microglia
Cell Seeding: Seed SIM-A9 cells in 6-well plates at a density of 1 x 10⁶ cells/mL and allow

them to acclimate overnight.

Inhibitor Pre-treatment: Treat the cells with (R)-BRD3731 at the desired concentrations (e.g.,

10 µM and 20 µM) for 2 hours.

LPS Stimulation: Following pre-treatment, add Lipopolysaccharide (LPS) at a concentration

of 100 ng/mL to the media containing the inhibitor to induce microglial activation.

Incubation: Incubate the cells for the desired time points for subsequent analysis.

Nitrite Production Assay
To assess the effect of (R)-BRD3731 on nitric oxide production, a marker of inflammation:

Culture and treat SIM-A9 cells as described above.
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Collect the cell culture media.

Measure nitrite levels in the media using a Griess reagent-based assay.

RNA Isolation and Gene Expression Analysis
RNA Isolation: After treatment, lyse the cells and isolate total RNA using a suitable kit (e.g.,

QIAzol Lysis Reagent).

cDNA Synthesis: Synthesize first-strand cDNA from the isolated RNA.

Real-Time Quantitative PCR (RT-qPCR): Perform RT-qPCR to quantify the mRNA

expression levels of target genes involved in inflammation (e.g., TNF-α, IL-1β, IL-6) and

other relevant pathways.

Signaling Pathways and Mechanisms of Action
(R)-BRD3731 exerts its effects primarily through the inhibition of GSK3β. In the context of

neuroinflammation, particularly in microglia stimulated with LPS, GSK3β plays a pivotal role in

regulating the inflammatory response.

GSK3β Signaling in LPS-Stimulated Microglia
Upon stimulation with LPS, Toll-like receptor 4 (TLR4) is activated, leading to a signaling

cascade that activates GSK3β. Activated GSK3β, in turn, can promote the expression of pro-

inflammatory cytokines. Inhibition of GSK3β by (R)-BRD3731 is expected to attenuate this

inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to (R)-BRD3731 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2667888#where-to-purchase-r-brd3731-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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